Cas no 125642-42-4 (3-Tert-butylbicyclo[1.1.1]pentane-1-carbaldehyde)

• Product Name: 3-Tert-butylbicyclo[1.1.1]pentane-1-carbaldehyde
• CAS No: 125642-42-4
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• MDL: MFCD24676973
• CID: 4582512
• PubChem ID: 16663748
• Update Time: 2025-06-10

3-Tert-butylbicyclo[1.1.1]pentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-tert-butylbicyclo[1.1.1]pentane-1-carbaldehyde
• AT20356
• 3-(TERT-BUTYL)BICYCLO[1.1.1]PENTANE-1-CARBALDEHYDE
• 3-Tert-butylbicyclo[1.1.1]pentane-1-carbaldehyde

• MDL： MFCD24676973
• Inchi： 1S/C10H16O/c1-8(2,3)10-4-9(5-10,6-10)7-11/h7H,4-6H2,1-3H3
• InChI Key： PYQCGQHFAGNIQX-UHFFFAOYSA-N
• SMILES： O=CC12CC(C(C)(C)C)(C1)C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 2
• Topological Polar Surface Area: 17.1

Additional information on 3-Tert-butylbicyclo[1.1.1]pentane-1-carbaldehyde

Exploring the Unique Properties and Applications of 3-Tert-butylbicyclo[1.1.1]pentane-1-carbaldehyde (CAS No. 125642-42-4)

In the realm of organic chemistry, 3-Tert-butylbicyclo[1.1.1]pentane-1-carbaldehyde (CAS No. 125642-42-4) stands out as a fascinating compound with a highly constrained bicyclic structure. This molecule, characterized by its rigid bicyclo[1.1.1]pentane core and a tert-butyl substituent, has garnered significant attention in recent years due to its unique steric and electronic properties. Researchers and industries alike are increasingly interested in this compound for its potential applications in pharmaceuticals, agrochemicals, and materials science.

The bicyclo[1.1.1]pentane scaffold, a key feature of this molecule, is renowned for its high strain energy and three-dimensional geometry, making it an attractive bioisostere for linear alkynes or aryl rings in drug design. This property has led to a surge in searches for "bicyclo[1.1.1]pentane in medicinal chemistry" and "sterically hindered aldehydes applications," reflecting the growing interest in strained hydrocarbon frameworks. The presence of the carbaldehyde functional group further enhances its utility as a versatile building block for synthesizing more complex molecules.

Recent advancements in synthetic methodologies have made 3-Tert-butylbicyclo[1.1.1]pentane-1-carbaldehyde more accessible to researchers. This aligns with the current trend of "green synthesis of strained molecules" and "sustainable approaches to complex scaffolds," which are hot topics in academic and industrial circles. The compound's tert-butyl group contributes to its enhanced stability while maintaining reactivity at the aldehyde site, a feature frequently searched in queries like "steric protection in organic synthesis."

From a materials science perspective, the three-dimensional structure of this compound offers intriguing possibilities for creating novel polymers with unique mechanical properties. This connects with popular search terms such as "bulky monomers for high-performance materials" and "shape-persistent organic building blocks." The compound's ability to introduce controlled rigidity into molecular architectures makes it particularly valuable in designing advanced materials for specialized applications.

In pharmaceutical research, the 3-Tert-butylbicyclo[1.1.1]pentane-1-carbaldehyde scaffold has shown promise in addressing challenges related to membrane permeability and metabolic stability of drug candidates. This relevance is reflected in trending searches for "improving drug-like properties with strained rings" and "bioisosteric replacement strategies." The compound's unique geometry may help overcome the limitations of flat aromatic systems that dominate current drug design paradigms.

The synthesis and applications of CAS No. 125642-42-4 continue to evolve, with recent literature focusing on its use in asymmetric catalysis and chiral auxiliary development. These applications tie into broader industry interests in "stereoselective synthesis" and "chiral building blocks," which remain perennially important topics in organic chemistry. The compound's structural features make it particularly suitable for creating enantiomerically pure intermediates.

As research into constrained molecular systems advances, 3-Tert-butylbicyclo[1.1.1]pentane-1-carbaldehyde serves as an excellent example of how steric hindrance can be harnessed to control reactivity and molecular interactions. This principle connects with numerous user queries about "controlling reaction selectivity" and "designing molecules with specific shapes." The compound's growing importance underscores the chemical community's shift toward three-dimensional molecular design in both academic and applied research.

Looking forward, the unique characteristics of CAS No. 125642-42-4 position it as a valuable tool in addressing contemporary challenges in molecular design and functional materials development. Its combination of steric bulk, reactivity, and structural rigidity makes it particularly relevant to current research trends focused on "beyond flatland chemistry" and "three-dimensional molecular architectures." As synthetic methods continue to improve, we can anticipate even broader applications for this intriguing compound across multiple scientific disciplines.